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Compound of Interest

Compound Name: pyridine-4-thiol

Cat. No.: B7777008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety, handling, and Material Safety Data Sheet (MSDS)

information for pyridine-4-thiol (also known as 4-mercaptopyridine). Adherence to these

protocols is essential for ensuring personal safety and maintaining a secure laboratory

environment when working with this compound.

Hazard Identification and Classification
Pyridine-4-thiol is classified as a hazardous substance. It is crucial to be aware of its potential

health effects and physical hazards. The compound is known to cause skin, eye, and

respiratory irritation.[1][2] It may also be harmful if swallowed.

Table 1: GHS Hazard Statements
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Code Hazard Statement Classification

H302 Harmful if swallowed.
Acute Toxicity, Oral (Category

4)

H315 Causes skin irritation.[1][2]
Skin Corrosion/Irritation

(Category 2)[1]

H317
May cause an allergic skin

reaction.
---

H319
Causes serious eye irritation.

[1][2]

Serious Eye Damage/Eye

Irritation (Category 2A)[1]

H335
May cause respiratory

irritation.[1][2]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system[1]

This table is based on GHS classifications and may vary slightly between suppliers.

First Aid Measures
In the event of exposure to pyridine-4-thiol, immediate and appropriate first aid is critical. The

following table outlines the recommended procedures.

Table 2: First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or they feel unwell, seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[1] If

skin irritation occurs or persists, get medical

advice/attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]

Remove contact lenses if present and easy to

do so. Continue rinsing.[1] Seek immediate

medical attention.[1]

Ingestion
Do NOT induce vomiting. Clean mouth with

water and seek immediate medical attention.[1]

Handling and Storage
Proper handling and storage procedures are paramount to minimizing the risks associated with

pyridine-4-thiol.

Safe Handling
Ventilation: Always handle pyridine-4-thiol in a well-ventilated area, preferably within a

certified chemical fume hood.[3][4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile or neoprene), chemical splash goggles, and a lab coat.[3][5]

Hygiene: Avoid breathing dust or fumes.[1] Wash hands thoroughly after handling.[1] Do not

eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Ignition Sources: Keep away from heat, sparks, and open flames.[3]
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Storage Conditions
Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

Atmosphere: For long-term storage, it is recommended to store under an inert atmosphere,

such as nitrogen.[1]

Temperature: Store in a cool place; some suppliers recommend freezer storage.[1]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when working with pyridine-4-thiol. The following

table summarizes the recommended PPE for various laboratory tasks.

Table 3: Recommended Personal Protective Equipment

Operation Eye Protection Hand Protection Body Protection

Weighing and

Aliquoting (Solid)

Safety glasses with

side shields or

chemical splash

goggles.[5]

Nitrile or neoprene

gloves (double-gloving

is recommended).[5]

Laboratory coat.[5]

Solution Preparation
Chemical splash

goggles.[5]

Nitrile or neoprene

gloves.[5]
Laboratory coat.[5]

Conducting Reactions

Chemical splash

goggles and a face

shield.[5]

Nitrile or neoprene

gloves.[5]

Chemical-resistant

laboratory coat or

apron.[5]

Waste Disposal
Chemical splash

goggles.[5]

Nitrile or neoprene

gloves.[5]
Laboratory coat.[5]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Spill Response Workflow

Pyridine-4-thiol Spill Response Workflow

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess the Spill
(Size, Location, Hazards)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the Spill
(Use absorbent material like vermiculite or sand)

Neutralize (if applicable and safe to do so)

Clean Up Spill
(Sweep or scoop into a sealed container)

Decontaminate the Area
(Wash with soap and water)

Dispose of Waste
(Follow institutional and local regulations)

Report the Incident

Click to download full resolution via product page
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Caption: A logical workflow for handling a pyridine-4-thiol spill.

Cleanup Procedures
Minor Spills: For small spills, avoid generating dust.[6] Use dry clean-up procedures.[6]

Sweep or vacuum the material and place it into a suitable, labeled container for disposal.[1]

[6]

Major Spills: For larger spills, alert emergency services.[6] Prevent the spillage from entering

drains or waterways.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[7]

Specific Hazards: During a fire, hazardous decomposition products such as nitrogen oxides,

carbon oxides, and sulfur oxides may be formed.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Toxicological and Physical Properties
While comprehensive toxicological data is not available for pyridine-4-thiol, some information

has been reported. It is characterized as a yellow powder with a stench.[1][8]

Table 4: Toxicological and Physical Data

Property Value

Acute Toxicity Intravenous LD50 (mouse) = 178 mg/kg[2][8]

Molecular Formula C5H5NS[1]

Molecular Weight 111.16 g/mol [1]

Appearance Yellow powder[8]

Odor Stench[1]
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Note: The toxicological properties have not been fully investigated.[1]

Experimental Protocols
Detailed experimental methodologies for specific research applications of pyridine-4-thiol are

beyond the scope of this safety guide. Researchers should consult peer-reviewed literature and

established laboratory protocols for specific experimental setups. The synthesis of pyridine-4-
thiol can be achieved through methods such as the reaction of a halogenated pyridine with

sodium hydride or the reaction of pyridine-4-mercaptan with a base.[9]

This guide is intended to provide a comprehensive overview of the safety and handling of

pyridine-4-thiol. Always consult the most up-to-date Safety Data Sheet from your supplier

before use and adhere to all institutional and local safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7777008#pyridine-4-thiol-safety-handling-and-msds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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